2,2'-Bis(trifluoromethyl)-4,4'-diiodobiphenyl

• IUPAC Name: 4-iodo-1-[4-iodo-2-(trifluoromethyl)phenyl]-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H6F6I2/c15-13(16,17)11-5-7(21)1-3-9(11)10-4-2-8(22)6-12(10)14(18,19)20/h1-6H
• InChI Key: OQUYDTUCILYGGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)C(F)(F)F)C2=C(C=C(C=C2)I)C(F)(F)F
• Molecular Formula: C14H6F6I2
• DSSTOX Substance ID: DTXSID20371163
• Molecular Weight: 542.00 g/mol
• CAS No.: 89803-70-3

Description

2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl is an organic compound characterized by the presence of two trifluoromethyl groups and two iodine atoms attached to a biphenyl structure. This compound is notable for its unique chemical properties, which make it valuable in various scientific and industrial applications.

Scientific Research Applications

2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound can be used in the development of bioactive molecules and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Safety and Hazards

This compound may cause respiratory tract irritation. It may be harmful if absorbed through the skin, may cause skin irritation, may cause eye irritation, and may be harmful if swallowed.

Future Directions

The introduction of trifluoromethyl into the side chain provides an effective way to prepare materials with low water absorption. Considering the comprehensive properties such as heat resistance, friction and wear, tensile properties, etc., the appropriate addition amount is 10–30%.

Mechanism of Action

Target of Action

It is known that this compound is a crucial monomer in the synthesis of polyimides , which are high-performance polymers with excellent thermal stability, chemical inertness, and mechanical properties .

Mode of Action

The mode of action of 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl involves its incorporation into the polymer chain during the synthesis of polyimides . The presence of the trifluoromethyl groups in the biphenyl structure imparts unique properties to the resulting polyimide, such as high thermal stability, low dielectric constant, low surface free energy, high mechanical strength, and high wear resistance .

Result of Action

The result of the action of 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl is the formation of polyimides with unique properties such as high thermal stability, low dielectric constant, low surface free energy, high mechanical strength, and high wear resistance . These properties make the resulting polyimides suitable for applications in microelectronics and optoelectronics .

Action Environment

The action of 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl, i.e., its incorporation into the polymer chain during the synthesis of polyimides, is influenced by the conditions of the polymerization process .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,2’-bis(trifluoromethyl)biphenyl.

Iodination Reaction: The introduction of iodine atoms is achieved through an iodination reaction. This can be done using iodine (I2) and an oxidizing agent like nitric acid (HNO3) or a halogen exchange reaction using iodine monochloride (ICl).

Reaction Conditions: The reaction is usually carried out under controlled temperature and pressure conditions to ensure the selective introduction of iodine atoms at the desired positions on the biphenyl ring.

Industrial Production Methods: In an industrial setting, the production of 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl may involve large-scale iodination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl can undergo various chemical reactions, including:

Substitution Reactions: The iodine atoms can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the iodine atoms.

Coupling Reactions: The biphenyl structure allows for coupling reactions, forming larger, more complex molecules.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiolate (KSR) can be used for substitution reactions.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide can yield azido derivatives, while oxidation with hydrogen peroxide can produce iodinated biphenyl oxides.

Comparison with Similar Compounds

2,2’-Bis(trifluoromethyl)-4,4’-diaminobiphenyl: This compound has amino groups instead of iodine atoms, leading to different reactivity and applications.

2,2’-Bis(trifluoromethyl)-4,4’-dinitrobiphenyl: The presence of nitro groups imparts distinct electronic properties and reactivity.

2,2’-Bis(trifluoromethyl)-4,4’-dibromobiphenyl: Bromine atoms replace iodine, resulting in variations in chemical behavior and applications.

Uniqueness: 2,2’-Bis(trifluoromethyl)-4,4’-diiodobiphenyl is unique due to the combination of trifluoromethyl and iodine substituents. This combination imparts specific electronic and steric effects, making the compound valuable for specialized applications in organic synthesis, materials science, and medicinal chemistry.

Synthesis routes and methods

Procedure details

Ten grams of 2,2'-bis(trifluoromethyl)-benzidine (0.0312 mole) were dissolved in water (100 mls.) and concentrated sulfuric acid (60 mls.) and the solution was cooled to 0° C. A solution of sodium nitrite (4.5 grams; 0.0652 mole) in water (ten mls.) was added dropwise with stirring. The resulting cold tetrazonium salt solution was added slowly to a stirred solution of sodium iodide (20 grams) and iodine (20 grams) in water (20 mls.) maintained at a temperature of 0° C. During the addition, methylene dichloride was added to keep the product in solution. After stirring the mixture overnight at room temperature, excess iodine was destroyed by adding sodium bisulfite and the product was extracted with methylene dichloride. The organic phase was washed with aqueous sodium bisulfite, dried and evaporated to yield 13.3 grams (78%) of product, i.e., 2,2'-bis(trifluoromethyl)-4,4'-diiodobiphenyl, having a melting point of 119°-122° C. Recrystallization from methanol yielded white prisms having a melting point of 121°-123° C.